3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide
Overview
Description
3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide, also known as TFMPP, is a synthetic compound that belongs to the family of phenylpiperazines. TFMPP has been used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide acts as a partial agonist at serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. It also has affinity for the dopamine transporter and sigma receptors. The exact mechanism of action of 3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide is not fully understood, but it is thought to modulate the activity of these neurotransmitter systems.
Biochemical and Physiological Effects
3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide has been shown to increase the release of dopamine and serotonin in the brain, leading to its potential therapeutic effects. It has also been shown to increase heart rate and blood pressure in animal models, suggesting that it may have cardiovascular effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide in lab experiments is that it has been well-studied and its mechanism of action is relatively well-understood. However, one limitation is that it has been shown to have some toxic effects in animals, including liver damage and seizures.
Future Directions
There are several potential future directions for research on 3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide. One area of interest is its potential as a treatment for anxiety and depression in humans. Further studies are needed to determine its safety and efficacy in humans. Another area of interest is its potential as a treatment for Parkinson's disease, as it has been shown to increase dopamine release in the brain. Future studies could investigate its potential as a therapeutic agent for other neurological disorders. Finally, more research is needed to fully understand the mechanism of action of 3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide and its effects on the neurotransmitter systems in the brain.
Scientific Research Applications
3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide has been used in scientific research to investigate its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant properties in animal models, suggesting that it may be useful in treating anxiety and depression in humans. 3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide has also been studied for its potential as a treatment for Parkinson's disease, as it has been shown to increase dopamine release in the brain.
properties
IUPAC Name |
3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F6INO/c1-9(10(12,13)14,11(15,16)17)8(20)19-7-4-2-6(18)3-5-7/h2-5H,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPZKJJGDKVGVCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)I)(C(F)(F)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F6INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3,3-trifluoro-N-(4-iodophenyl)-2-methyl-2-(trifluoromethyl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl}-N'-(2-nitrophenyl)sulfamide](/img/structure/B3820643.png)
![N-[(2-chlorophenyl)sulfonyl]-2-(2-pyridinyl)hydrazinecarboxamide](/img/structure/B3820645.png)
![1-[1-(3,4-dimethoxybenzyl)-3-piperidinyl]-4-(2-fluorophenyl)piperazine](/img/structure/B3820647.png)
![N-[2-(6-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl]acetamide](/img/structure/B3820670.png)
![1-(4-nitrophenyl)-5-[2-(4-nitrophenyl)vinyl]-1H-tetrazole](/img/structure/B3820680.png)
![methyl (1-{[1-(methoxymethyl)cyclobutyl]carbonyl}-3-oxopiperazin-2-yl)acetate](/img/structure/B3820694.png)
![6-[4-(4-pyridin-2-ylbenzyl)piperazin-1-yl]nicotinamide](/img/structure/B3820701.png)
![acetone O-[3,3,3-trifluoro-2-methyl-2-(trifluoromethyl)propanoyl]oxime](/img/structure/B3820725.png)
![16-(isopropoxycarbonyl)tetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxylic acid](/img/structure/B3820757.png)